Cas no 1803881-34-6 (Methyl 2-bromo-5-(2-bromopropanoyl)phenylacetate)

• Product Name: Methyl 2-bromo-5-(2-bromopropanoyl)phenylacetate
• CAS No: 1803881-34-6
• MF: C₁₂H₁₂Br₂O₃
• MW: 364.02988243103
• CID: 4974187
• Update Time: 2025-08-03

Methyl 2-bromo-5-(2-bromopropanoyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-(2-bromopropanoyl)phenylacetate

• Inchi： 1S/C12H12Br2O3/c1-7(13)12(16)8-3-4-10(14)9(5-8)6-11(15)17-2/h3-5,7H,6H2,1-2H3
• InChI Key： UXWSUWGRUKLUKI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(C)Br)=O)C=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-bromo-5-(2-bromopropanoyl)phenylacetate

Methyl 2-bromo-5-(2-bromopropanoyl)phenylacetate: A Comprehensive Overview

Methyl 2-bromo-5-(2-bromopropanoyl)phenylacetate, with the CAS number 1803881-34-6, is a complex organic compound that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenyl ring substituted with bromine atoms and an acetate group. The presence of multiple bromine atoms suggests potential applications in medicinal chemistry, particularly in the development of bioactive molecules. Recent studies have highlighted its role in synthesizing advanced materials and its potential as a precursor in drug discovery.

The molecular structure of Methyl 2-bromo-5-(2-bromopropanoyl)phenylacetate is intriguing due to its combination of aromatic and aliphatic components. The phenyl ring serves as a rigid framework, while the acetate group introduces flexibility and reactivity. The bromine atoms at positions 2 and 5 on the phenyl ring are strategically placed, enabling selective substitution reactions. This makes the compound a valuable building block in organic synthesis, particularly for constructing heterocyclic compounds and bioisosteres.

Recent advancements in synthetic methodologies have further enhanced the utility of this compound. For instance, researchers have employed Methyl 2-bromo-5-(2-bromopropanoyl)phenylacetate in Suzuki-Miyaura coupling reactions to synthesize biaryl compounds with high efficiency. These biaryl structures are known for their applications in pharmaceuticals and agrochemicals, where they often exhibit desirable pharmacokinetic properties.

In addition to its synthetic applications, this compound has shown promise in materials science. Studies have demonstrated that derivatives of Methyl 2-bromo-5-(2-bromopropanoyl)phenylacetate can be used to create advanced polymers with tailored electronic properties. These polymers are being explored for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices.

The synthesis of Methyl 2-bromo-5-(2-bromopropanoyl)phenylacetate involves a multi-step process that typically begins with bromination of an aromatic precursor. Subsequent steps include acetylation and substitution reactions to introduce the acetate group and bromine atoms at specific positions. The optimization of these steps has been a focus of recent research, with chemists developing more efficient and environmentally friendly protocols.

From a pharmacological perspective, this compound has been investigated for its potential as a lead molecule in drug discovery. Its structure resembles certain natural products, which often exhibit bioactivity against various disease targets. Early studies suggest that derivatives of Methyl 2-bromo-5-(2-bromopropanoyl)phenylacetate may possess anti-inflammatory or anti-cancer properties, although further research is needed to confirm these findings.

In conclusion, Methyl 2-bromo-5-(2-bromopropanoyl)phenylacetate (CAS No: 1803881-34-6) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications in organic synthesis, materials science, and pharmacology. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.